Cas no 490038-36-3 (4-Formyl-1-(2,3,5,6-tetramethylbenzyl)-1h-indole)

4-Formyl-1-(2,3,5,6-tetramethylbenzyl)-1h-indole structure
490038-36-3 structure
Product name:4-Formyl-1-(2,3,5,6-tetramethylbenzyl)-1h-indole
CAS No:490038-36-3
MF:C20H21NO
MW:291.387
CID:2197353
PubChem ID:11000807

4-Formyl-1-(2,3,5,6-tetramethylbenzyl)-1h-indole Chemical and Physical Properties

Names and Identifiers

    • 4-Formyl-1-(2,3,5,6-tetramethylbenzyl)-1h-indole
    • 4-FORMYL-1-(2,3,5,6-TETRAMETHYLBENZYL)-1H-INDOLE
    • DB-340275
    • 490038-36-3
    • Inchi: InChI=1S/C20H21NO/c1-13-10-14(2)16(4)19(15(13)3)11-21-9-8-18-17(12-22)6-5-7-20(18)21/h5-10,12H,11H2,1-4H3
    • InChI Key: DYCGAGVRLAELNE-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 291.162314293Da
  • Monoisotopic Mass: 291.162314293Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 381
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 22Ų

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